N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide, commonly known as FMPA, is a small molecule drug that has gained significant attention in scientific research due to its potential therapeutic applications. FMPA is a member of the piperidine class of compounds and has been shown to have promising effects in the treatment of various diseases.
Scientific Research Applications
Structural and Conformational Analysis
Research has been conducted on compounds with structural similarities to "N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide", focusing on their crystal structure and molecular interactions. One study highlighted the envelope and distorted boat conformations within similar compounds, emphasizing the significance of N—H⋯O and C—H⋯O interactions in crystal packing and the potential for weak C—H⋯π interactions (Sundaramoorthy et al., 2012).
Synthesis and Evaluation for Gastroprotection
Derivatives of the compound have been synthesized and evaluated for their potential in gastroprotection. A particular study focused on the synthesis of 2-furfurylthio and 2-furfurylsulfinyl acetamide derivatives, finding that specific derivatives exhibited histamine H2 receptor antagonistic activity, along with gastric anti-secretory and gastroprotective actions (Hirakawa et al., 1998).
Pharmacological Characterization for KOR Antagonism
Another research application involved the pharmacological characterization of a compound structurally related to "N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide", highlighting its high-affinity antagonism for κ-opioid receptors (KOR) and selectivity over μ-opioid receptors (MORs). This study suggests potential therapeutic applications in treating depression and addiction disorders (Grimwood et al., 2011).
Synthesis and Antisecretory Activity
Compounds with structural relations have been synthesized and tested for their antisecretory activity, highlighting their potential in the development of antiulcer agents. One such study identified a compound with potent activity, suggesting a pathway for isosteric replacement in drug design (Ueda et al., 1991).
Enzyme Inhibitory Activities
Derivatives have been evaluated for their inhibition potential against enzymes such as bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase, indicating significant activity and suggesting their utility in related therapeutic areas (Virk et al., 2018).
properties
IUPAC Name |
N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-2-(2-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O4/c1-24-18-6-2-3-7-19(18)26-15-20(23)21-13-16-8-10-22(11-9-16)14-17-5-4-12-25-17/h2-7,12,16H,8-11,13-15H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXKDVMHRVZJHKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.